Cas no 88062-29-7 (Phenol, 2-chloro-3-methyl-4-nitro-6-(2-propenyl)-)
88062-29-7 structure
Product Name:Phenol, 2-chloro-3-methyl-4-nitro-6-(2-propenyl)-
CAS No:88062-29-7
MF:C10H10ClNO3
MW:227.644301891327
CID:646830
PubChem ID:13147359
Update Time:2025-04-19
Phenol, 2-chloro-3-methyl-4-nitro-6-(2-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-chloro-3-methyl-4-nitro-6-(2-propenyl)-
- 2-chloro-3-methyl-4-nitro-6-prop-2-enylphenol
- 88062-29-7
- 2-Chloro-3-methyl-4-nitro-6-(prop-2-en-1-yl)phenol
- DTXSID30521950
-
- Inchi: 1S/C10H10ClNO3/c1-3-4-7-5-8(12(14)15)6(2)9(11)10(7)13/h3,5,13H,1,4H2,2H3
- InChI Key: TWSMFASTKJTOAF-UHFFFAOYSA-N
- SMILES: ClC1=C(C(CC=C)=CC(=C1C)[N+](=O)[O-])O
Computed Properties
- Exact Mass: 227.0349209g/mol
- Monoisotopic Mass: 227.0349209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 66Ų
Phenol, 2-chloro-3-methyl-4-nitro-6-(2-propenyl)- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
88062-29-7 (Phenol, 2-chloro-3-methyl-4-nitro-6-(2-propenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk